
Technical Support Center: MI-3 (Menin-MLL
Inhibitor)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MI-3

Cat. No.: B8004773 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage and handling of the MI-3 compound

(Menin-MLL Inhibitor, CAS No: 1271738-59-0). Adherence to these guidelines is critical for

ensuring the compound's stability, experimental success, and laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for MI-3 powder?

A1: For long-term storage, MI-3 in its solid (powder) form should be stored at -20°C. Under

these conditions, the compound is stable for up to three years.

Q2: How should I store MI-3 once it is dissolved in a solvent?

A2: The storage of MI-3 solutions depends on the duration of storage. For long-term storage

(up to one year), aliquoted solutions in DMSO should be kept at -80°C. For shorter periods,

storage at -20°C is suitable for up to one month, and at 4°C for up to two weeks. To prevent

degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into single-use vials.

Q3: What solvents are suitable for dissolving MI-3?

A3: MI-3 is soluble in DMSO and Ethanol. It is reported to be insoluble in water. For in vitro

experiments, DMSO is commonly used as a solvent.
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Q4: Are there any specific safety precautions I should take when handling MI-3?

A4: Yes, MI-3 is classified as harmful if swallowed and very toxic to aquatic life. When handling

the compound, it is essential to avoid inhalation of dust or aerosols and prevent contact with

eyes and skin. Always use personal protective equipment, including safety goggles, gloves,

and a lab coat, and work in a well-ventilated area or a fume hood.

Q5: What should I do in case of accidental exposure to MI-3?

A5: In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and water. Seek medical attention if irritation persists.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Improper storage leading to

compound degradation.

Ensure MI-3 powder is stored

at -20°C and solutions are

stored at -80°C for long-term

use. Aliquot stock solutions to

avoid repeated freeze-thaw

cycles. Allow the vial to

equilibrate to room

temperature for at least one

hour before opening.

Precipitate formation in stock

solution

Exceeding the solubility limit or

temperature fluctuations.

Ensure the concentration does

not exceed the solubility limit in

the chosen solvent (e.g., 19

mg/mL in fresh DMSO). If a

precipitate is observed, gently

warm the solution and vortex

to redissolve. Always use

fresh, moisture-free DMSO as

absorbed moisture can reduce

solubility.

Low cell viability in control

group (vehicle only)

High concentration of DMSO in

the final cell culture medium.

The final concentration of

DMSO in the cell culture

medium should typically be

kept below 0.5% to avoid

solvent-induced cytotoxicity.

Prepare serial dilutions of your

stock solution to achieve the

desired final concentration of

MI-3 with a low, non-toxic

concentration of DMSO.
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Form Storage Temperature Duration

Powder 0°C Short-term

-20°C Long-term (2-3 years)

In DMSO 4°C 2 weeks

-20°C Up to 1 month

-80°C Up to 2 years

Solubility
Solvent Concentration

DMSO 19 mg/mL (50.59 mM)

Ethanol 19 mg/mL

Water Insoluble

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Equilibration: Allow the vial of MI-3 powder to equilibrate to room temperature for at least one

hour before opening.

Calculation: The molecular weight of MI-3 is 375.55 g/mol . To prepare a 10 mM stock

solution, you will need to dissolve 3.7555 mg of MI-3 in 1 mL of DMSO.

Dissolution: Aseptically add the calculated amount of fresh, anhydrous DMSO to the vial

containing the MI-3 powder.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may

be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into single-use, tightly sealed vials. Store

the aliquots at -80°C for long-term storage.
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Visualizations
Experimental Workflow for MI-3 Handling and Use
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Caption: Workflow for the proper storage, preparation, and experimental use of MI-3.

To cite this document: BenchChem. [Technical Support Center: MI-3 (Menin-MLL Inhibitor)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8004773#how-to-store-and-handle-mi-3-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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